4-(1H-Imidazol-1-yl)but-2-enoic acid

• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• IUPAC Name: (E)-4-imidazol-1-ylbut-2-enoic acid
• InChI: InChI=1S/C7H8N2O2/c10-7(11)2-1-4-9-5-3-8-6-9/h1-3,5-6H,4H2,(H,10,11)/b2-1+
• InChI Key: VXWSRTMTHBTIOJ-OWOJBTEDSA-N
• Isomeric SMILES: C1=CN(C=N1)C/C=C/C(=O)O
• Canonical SMILES: C1=CN(C=N1)CC=CC(=O)O

Description

4-(1H-Imidazol-1-yl)but-2-enoic acid is an α,β-unsaturated carboxylic acid derivative featuring an imidazole ring linked via a conjugated butenoyl chain. This compound is of interest due to its structural hybridity, combining the electron-rich imidazole moiety with a reactive enoic acid group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1H-Imidazol-1-yl)but-2-enoic acid typically involves the reaction of imidazole with a suitable butenoic acid derivative. One common method is the condensation reaction between imidazole and crotonic acid under acidic or basic conditions. The reaction can be catalyzed by various agents, such as sulfuric acid or sodium hydroxide, to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of 4-(1H-Imidazol-1-yl)but-2-enoic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in a pure form.

Chemical Reactions Analysis

Types of Reactions

4-(1H-Imidazol-1-yl)but-2-enoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazole derivatives with different oxidation states.

Reduction: Reduction reactions can convert the compound into more reduced forms, potentially altering its chemical properties.

Substitution: The imidazole ring can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Various nucleophiles or electrophiles can be used in substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazole derivatives with higher oxidation states, while reduction may produce more reduced forms of the compound.

Scientific Research Applications

4-(1H-Imidazol-1-yl)but-2-enoic acid has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical entities.

Biology: In biological research, the compound can be used to study enzyme interactions and metabolic pathways involving imidazole derivatives.

Medicine: The compound’s potential therapeutic properties are explored in medicinal chemistry, where it may serve as a lead compound for drug development.

Industry: In industrial applications, 4-(1H-Imidazol-1-yl)but-2-enoic acid can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(1H-Imidazol-1-yl)but-2-enoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole ring can participate in hydrogen bonding and other interactions, influencing the compound’s biological activity. The pathways involved may include enzyme inhibition or activation, depending on the specific context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Comparisons

Table 1: Structural Comparison of Imidazole-Containing Carboxylic Acid Derivatives

Compound Name	Molecular Formula	Key Functional Groups	Notable Features	Reference
4-(1H-Imidazol-1-yl)but-2-enoic acid	C₇H₈N₂O₂	Imidazole, α,β-unsaturated carboxylic acid	Conjugated system, potential for Michael addition
4-(Imidazol-1-yl)benzoic acid	C₁₀H₈N₂O₂	Imidazole, aromatic carboxylic acid	Planar benzoic acid backbone, solid-state π-π stacking
4-[1-(2-Hydroxypropyl)-4,5-diphenyl-1H-imidazol-2-yl]benzoic acid	C₂₆H₂₂N₂O₃	Imidazole, benzoic acid, hydroxypropyl, diphenyl	Bulky substituents, enhanced lipophilicity
2-(Cyclopropylamino)-4-(1H-imidazol-1-yl)butanoic acid	C₁₀H₁₄N₃O₂	Imidazole, cyclopropylamino, butanoic acid	Branched chain, potential for chiral centers
4-(1-(2-Methylbenzyl)-1H-benzo[d]imidazol-2-yl)-2-hydroxy-4-oxo-2-butenoic acid	C₁₈H₁₄N₂O₄	Benzoimidazole, hydroxy-oxobutenoic acid	Extended conjugation, ketone functionality

Key Observations :

• The α,β-unsaturated carboxylic acid group in the target compound distinguishes it from benzoic acid derivatives (e.g., 4-(Imidazol-1-yl)benzoic acid), which lack the reactive double bond .
• Hybrid Structures: The benzoimidazole derivative in incorporates a ketone group and hydroxylated butenoic acid chain, enabling diverse hydrogen-bonding interactions.

Physical and Spectroscopic Properties

Table 2: Physical and Spectroscopic Data

Compound Name	Melting Point (°C)	IR Data (cm⁻¹)	Additional Data	Reference
4-(1H-Imidazol-1-yl)but-2-enoic acid	Not reported	Not available	Hydrochloride form: MW 188.61 g/mol
Compound 13b (Benzoimidazole derivative)	142	3460 (OH), 1740 (C=O acid), 1621 (C=O ketone)	Elemental analysis: C, H, N within 0.2% of theoretical
4-(Imidazol-1-yl)benzoic acid	Not reported	Not available	Crystal structure confirms planar geometry

Notable Absences:

• Melting points and solubility data for the target compound are lacking, limiting direct comparisons.